Cas no 70718-05-7 (Ethanone, 1-(3-methoxy-1H-pyrrol-2-yl)-)

Ethanone, 1-(3-methoxy-1H-pyrrol-2-yl)- structure
70718-05-7 structure
Product Name:Ethanone, 1-(3-methoxy-1H-pyrrol-2-yl)-
CAS No:70718-05-7
MF:C7H9NO2
MW:139.151861906052
CID:1057666
PubChem ID:45085563
Update Time:2025-04-20

Ethanone, 1-(3-methoxy-1H-pyrrol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Ethanone, 1-(3-methoxy-1H-pyrrol-2-yl)-
    • 1-(3-methoxy-1H-pyrrol-2-yl)ethanone
    • Ethanone, 1-(3-methoxy-1H-pyrrol-2-yl)- (9CI)
    • 70718-05-7
    • 1-(3-Methoxy-1H-pyrrol-2-yl)ethan-1-one
    • DTXSID60665831
    • AKOS006359567
    • DB-276066
    • Inchi: 1S/C7H9NO2/c1-5(9)7-6(10-2)3-4-8-7/h3-4,8H,1-2H3
    • InChI Key: XRMDDOFDHOWAEJ-UHFFFAOYSA-N
    • SMILES: O(C)C1C=CNC=1C(C)=O

Computed Properties

  • Exact Mass: 139.063328530g/mol
  • Monoisotopic Mass: 139.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 2
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 42.1Ų
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